Cas no 52435-38-8 (3-Undecanone, oxime)
3-Undecanone, oxime structure
Product Name:3-Undecanone, oxime
CAS No:52435-38-8
MF:C11H23NO
MW:185.306423425674
CID:359619
PubChem ID:71365630
Update Time:2025-04-19
3-Undecanone, oxime Chemical and Physical Properties
Names and Identifiers
-
- 3-Undecanone, oxime
- N-undecan-3-ylidenehydroxylamine
- DTXSID40789029
- 52435-38-8
-
- Inchi: 1S/C11H23NO/c1-3-5-6-7-8-9-10-11(4-2)12-13/h13H,3-10H2,1-2H3
- InChI Key: UIASSFIALDKQBW-UHFFFAOYSA-N
- SMILES: ON=C(CC)CCCCCCCC
Computed Properties
- Exact Mass: 185.17809
- Monoisotopic Mass: 185.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.2
- Topological Polar Surface Area: 32.6Ų
Experimental Properties
- PSA: 32.59
3-Undecanone, oxime Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
52435-38-8 (3-Undecanone, oxime) Related Products
- 1074-51-7(N-cyclooctylidenehydroxylamine)
- 1192-28-5(N-cyclopentylidenehydroxylamine)
- 2157-56-4((NZ)-N-[(4Z)-4-hydroxyiminopentan-2-ylidene]hydroxylamine)
- 100-64-1(N-cyclohexylidenehydroxylamine)
- 5314-31-8(2-Heptanone, oxime)
- 34341-05-4(Cyclopentadecanone Oxime)
- 5577-48-0((E)-Hexan-2-one oxime)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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